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Compound of Interest

Compound Name: Raf inhibitor 1

Cat. No.: B608895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stock solution preparation of

Raf Inhibitor 1, also known as GW5074. The protocols and data presented are intended to

guide researchers in the effective use of this compound in various experimental settings.

Introduction
Raf inhibitor 1, GW5074, is a potent and selective, cell-permeable inhibitor of c-Raf1 kinase

with an IC50 of 9 nM.[1][2][3][4] It has been shown to have minimal effect on other kinases

such as cdk1, cdk2, c-src, p38 MAP kinase, and VEGFR2.[1][4] Interestingly, while GW5074

inhibits c-Raf activity in vitro, it has been observed to cause c-Raf activation and stimulate the

Raf-MEK-ERK pathway in neurons.[1][5][6][7] This dual activity makes it a valuable tool for

studying Raf signaling pathways. It is also noted for its neuroprotective effects in both in vitro

and in vivo models of neurodegeneration.[1][5][6]

Data Presentation
The following tables summarize the key chemical and solubility properties of Raf Inhibitor 1
(GW5074).

Table 1: Chemical Properties of Raf Inhibitor 1 (GW5074)
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Property Value Reference

Synonyms

5-Iodo-3-[(3,5-dibromo-4-

hydroxyphenyl)methylene]-2-

indolinone

[2][5]

CAS Number 220904-83-6 [1][2][3]

Molecular Formula C₁₅H₈Br₂INO₂ [2]

Molecular Weight 520.94 g/mol [2][3]

Appearance
Light yellow to yellow or dark

orange solid
[3][8][9]

Purity >98% [2]

Table 2: Solubility of Raf Inhibitor 1 (GW5074)
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Solvent Solubility Notes Reference

DMSO >26.1 mg/mL - [1]

50 mg/mL (104.40

mM)

Ultrasonic

recommended
[10]

53 mg/mL (110.66

mM)

Sonication is

recommended
[11]

96 mg/mL (200.44

mM)

Use fresh DMSO as

moisture can reduce

solubility

[12]

100 mg/mL (191.96

mM)

Ultrasonic, warming,

and heating to 60°C

may be required.

Hygroscopic DMSO

can impact solubility.

[3]

100 mM - [2][8]

104 mg/mL (199.63

mM)

Use fresh DMSO as

moisture can reduce

solubility

[4]

200 mg/mL - [9]

Ethanol Soluble to 1 mM - [8][13]

0.1N NaOH(aq) Soluble - [14]

Water Insoluble - [4][12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Raf Inhibitor 1 (GW5074)

in dimethyl sulfoxide (DMSO).

Materials:
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Raf Inhibitor 1 (GW5074) powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic bath (optional)

Water bath or heat block (optional)

Procedure:

Determine the required mass: Calculate the mass of GW5074 needed to prepare the desired

volume of a 10 mM stock solution using its molecular weight (520.94 g/mol ).

Formula: Mass (mg) = 10 mM * 520.94 g/mol * Volume (L)

Example for 1 mL: Mass (mg) = 10 * 520.94 * 0.001 = 5.21 mg

Weigh the compound: Carefully weigh the calculated amount of GW5074 powder using a

precision balance and transfer it to a sterile microcentrifuge tube or vial.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

GW5074 powder.

Dissolve the compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 10-

15 minutes.[1][11]

Gentle warming to 37°C in a water bath or heat block for about 10 minutes can also aid in

solubilization.[1] For higher concentrations, heating to 60°C may be necessary.[3]
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Confirm dissolution: Visually inspect the solution to ensure that all the solid has completely

dissolved and the solution is clear.

Aliquot and store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1][3][4] Stock solutions are reported to be stable for up to 6 months

at -20°C.[9]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling chemical compounds.

Handle GW5074 in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Visualizations

Stock Solution Preparation Storage

1. Weigh GW5074 Powder 2. Add Anhydrous DMSO 3. Dissolve Compound
(Vortex/Sonicate/Warm) 4. Confirm Complete Dissolution 5. Aliquot into Single-Use Volumes 6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing a stock solution of Raf Inhibitor 1 (GW5074).
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Caption: Simplified signaling pathway of Raf Inhibitor 1 (GW5074).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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